Cas no 2138071-37-9 (3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol)

• Product Name: 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol
• CAS No: 2138071-37-9
• MF: C₁₃H₂₃F₂NO
• MW: 247.324630975723
• CID: 5817650
• PubChem ID: 165491877
• Update Time: 2025-10-05

3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160250
• 3-[cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol
• 2138071-37-9
• 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol

• Inchi： 1S/C13H23F2NO/c1-2-9-3-6-11(17)7-12(9)16(8-13(14)15)10-4-5-10/h9-13,17H,2-8H2,1H3
• InChI Key： MUEIZOVFZGFPAP-UHFFFAOYSA-N
• SMILES： FC(CN(C1CC(CCC1CC)O)C1CC1)F

Computed Properties

• Exact Mass: 247.17477068g/mol
• Monoisotopic Mass: 247.17477068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol

3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol: A Comprehensive Overview

The compound with CAS No 2138071-37-9, known as 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexanol backbone with a substituted amino group containing both cyclopropyl and difluoroethyl moieties. The cyclopropyl and difluoroethyl groups are key structural elements that contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug design due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the difluoroethyl group further enhances the compound's versatility, as fluorinated molecules are often associated with improved lipophilicity and reduced toxicity. These attributes make 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting complex biological systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. Advanced methodologies, such as asymmetric catalysis and transition metal-mediated coupling reactions, have been employed to optimize the synthesis pathway. Researchers have also explored the use of green chemistry principles to minimize environmental impact while maintaining high yields and purity levels.

In terms of applications, 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol has shown potential in several areas. In pharmaceuticals, it has been investigated as a lead compound for treating neurological disorders due to its ability to cross the blood-brain barrier efficiently. Additionally, its unique stereochemistry makes it a valuable tool in chiral recognition studies and enantioselective catalysis.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling of this compound, providing insights into its interaction with biological targets at the atomic level. These studies have revealed that the cyclopropyl group plays a critical role in stabilizing key protein-ligand interactions, while the difluoroethyl moiety enhances solubility without compromising bioavailability.

Furthermore, the compound's structural flexibility allows for modifications that could expand its utility in other fields such as agrochemicals and specialty chemicals. For instance, derivatives of this molecule have been tested as potential insecticides due to their ability to disrupt specific insect neurotransmitter systems without affecting mammals.

In conclusion, 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol represents a significant advancement in organic synthesis and holds immense potential across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to make an even greater impact on the scientific community.